Cas no 135351-33-6 (Isoxazole, 3-methyl-5-(trichloromethyl)-)

• Product Name: Isoxazole, 3-methyl-5-(trichloromethyl)-
• CAS No: 135351-33-6
• MF: C₅H₄Cl₃NO
• MW: 200.450358390808
• CID: 1237773
• Update Time: 2024-08-03

Isoxazole, 3-methyl-5-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-(trichloromethyl)-

• Inchi： 1S/C5H4Cl3NO/c1-3-2-4(10-9-3)5(6,7)8/h2H,1H3
• InChI Key： QMNYACMEFLFQKM-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)(Cl)Cl)=CC(C)=N1

Computed Properties

• Exact Mass: 198.93602

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 246.2±35.0 °C(Predicted)
• PSA: 26.03
• pka: -3.39±0.50(Predicted)